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Compound of Interest

Compound Name: 2,7-Dibromopyrene

Cat. No.: B009692

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical information on 2,7-Dibromopyrene, a key intermediate in
organic synthesis, particularly within the realms of pharmaceutical research and materials
science. Its unique polycyclic aromatic structure and the presence of two bromine atoms make
it a versatile building block for creating more complex molecules. The bromine substituents are
strategically positioned for various cross-coupling reactions, enabling the extension of the
pyrene core to construct novel compounds with desired electronic and biological properties.[1]

[2]

Molecular Data

The fundamental properties of 2,7-Dibromopyrene are summarized below. This data is
essential for stoichiometric calculations in synthesis and for analytical characterization.

Property Value Citations
Molecular Formula CieHsBr2 [1][3]
Molecular Weight 360.05 g/mol [1]

CAS Number 102587-98-4 [11[4]

Light yellow to yellow to
Appearance [1]
orange powder/crystal
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Experimental Protocols

The bromine atoms on the pyrene core at the 2 and 7 positions serve as excellent handles for
functionalization, most notably through palladium-catalyzed cross-coupling reactions such as

the Suzuki-Miyaura coupling.[2] This reaction is a powerful method for forming carbon-carbon
bonds.

General Protocol for Suzuki-Miyaura Cross-Coupling of 2,7-Dibromopyrene

This protocol outlines a general procedure for the reaction of 2,7-Dibromopyrene with a
generic arylboronic acid. The specific conditions, such as the choice of catalyst, ligand, base,
and solvent, may require optimization depending on the specific boronic acid used.

Materials:

e 2,7-Dibromopyrene

¢ Arylboronic acid (2.2 - 2.5 equivalents)

o Palladium catalyst (e.g., Pd(PPhs)s, Pdz(dba)s, or Pd(OAc)z2) (0.5 - 5 mol%)
» Ligand (if required by the catalyst, e.g., SPhos, XPhos)

e Base (e.g., K2COs, Cs2CO0s, K3P0Oa4) (3-4 equivalents)

¢ Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)

 Inert gas (Argon or Nitrogen)

Schlenk flask or other suitable reaction vessel

Procedure:

e Reaction Setup: To an oven-dried Schlenk flask, add 2,7-Dibromopyrene (1 equivalent), the
arylboronic acid (2.2 - 2.5 equivalents), the base (3-4 equivalents), and the palladium
catalyst/ligand.
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 Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas
(e.g., argon or nitrogen). This cycle should be repeated three times to ensure an oxygen-free
atmosphere.

e Solvent Addition: Add the anhydrous solvent via syringe.

» Reaction: Heat the reaction mixture to the desired temperature (typically between 80-110 °C)
and stir until the starting material is consumed, as monitored by an appropriate technique
(e.g., TLC or GC-MS).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an
organic solvent (e.g., ethyl acetate) and wash with water and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,
filter, and concentrate under reduced pressure. The crude product is then purified by column
chromatography on silica gel to yield the desired 2,7-diarylpyrene.

Visualized Workflow: Suzuki-Miyaura Coupling

The following diagram illustrates the key steps in a typical Suzuki-Miyaura cross-coupling
reaction involving 2,7-Dibromopyrene. This catalytic cycle is fundamental to the synthesis of
many complex organic molecules.
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Caption: Workflow of a Palladium-Catalyzed Suzuki-Miyaura Coupling Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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